N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethane-1-sulfonamide

• IUPAC Name: N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C14H17NO3S2/c1-2-20(17,18)15-10-12-8-9-13(19-12)14(16)11-6-4-3-5-7-11/h3-9,14-16H,2,10H2,1H3
• InChI Key: RAERNRAQSXEVBE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC1=CC=C(S1)C(C2=CC=CC=C2)O
• Molecular Formula: C14H17NO3S2
• Molecular Weight: 311.4 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be complex and varies depending on the specific compound. For example, a triazoloquinazolinone derivative was synthesized and characterized by spectroscopy.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, catalytic protodeboronation of pinacol boronic esters allows for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary depending on the specific compound and its biological activity. For example, some thiophene derivatives act as anti-inflammatory agents.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.